Cas no 52766-27-5 (L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine))

L-Lysyl-L-proline Dihydrochloride is a dipeptide derivative consisting of lysine and proline, supplied as a dihydrochloride salt. This compound is of interest in peptide synthesis and biochemical research due to its role as a building block for more complex peptides. The product may contain up to 10% diketopiperazine (DKP), a common cyclic dipeptide byproduct formed during synthesis or storage. Its high purity and well-defined composition make it suitable for applications requiring precise peptide intermediates. The dihydrochloride form enhances solubility in aqueous systems, facilitating its use in experimental workflows. Researchers value this compound for its consistency and reliability in peptide-related studies.
L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine) structure
52766-27-5 structure
Product Name:L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine)
CAS No:52766-27-5
MF:C11H21N3O3
MW:243.30274271965
CID:368223
PubChem ID:171204
Update Time:2025-06-09

L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine) Chemical and Physical Properties

Names and Identifiers

    • L-Proline, L-lysyl-
    • H-Lys-Pro-OH
    • H-LYS-PRO-OH HCL
    • L-LYSYL-L-PROLINE
    • H-LYS-PRO-OH HYDROCHLORIDE SALT
    • L-LYSYL-L-PROLINE HYDROCHLORIDE
    • lys-pro hydrochloride
    • lysylproline
    • L-Proline, 1-L-lysyl-
    • CHEMBL3321985
    • CHEBI:74567
    • L-Lys-L-Pro
    • K-P Dipeptide
    • 52766-27-5
    • AKOS030525562
    • Lysine-Proline dipeptide
    • BDBM50049713
    • KP
    • Lys-pro
    • (2S)-1-[(2S)-2,6-diaminohexanoyl]pyrrolidine-2-carboxylic acid
    • DTXSID50967215
    • Lysyl-Proline
    • SCHEMBL2123083
    • KP dipeptide
    • Q27144743
    • Lysine Proline dipeptide
    • L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine)
    • Inchi: 1S/C11H21N3O3/c12-6-2-1-4-8(13)10(15)14-7-3-5-9(14)11(16)17/h8-9H,1-7,12-13H2,(H,16,17)/t8-,9-/m0/s1
    • InChI Key: AIXUQKMMBQJZCU-IUCAKERBSA-N
    • SMILES: O=C([C@H](CCCCN)N)N1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 279.13500
  • Monoisotopic Mass: 243.158292
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3.3
  • Topological Polar Surface Area: 110

Experimental Properties

  • Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 497.7°Cat760mmHg
  • Flash Point: 254.8°C
  • Refractive Index: 1.551
  • Solubility: Soluble (130 g/l) (25 º C),
  • PSA: 109.65000
  • LogP: 1.65880

L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine) Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine) Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine) Pricemore >>

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Additional information on L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine)

L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine) - CAS No. 52766-27-5

L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine), with the CAS number 52766-27-5, is a dipeptide salt that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is composed of the amino acids lysine and proline, forming a dipeptide structure that is further stabilized by the addition of dihydrochloride salts. The presence of up to 10% diketopiperazine, a cyclic dipeptide, adds an additional layer of complexity and potential biological activity to this molecule.

The structural formula of L-Lysyl-L-proline Dihydrochloride is C14H28N4O4·2HCl, with a molecular weight of approximately 376.35 g/mol. This compound is highly soluble in water, making it suitable for various aqueous-based applications in both research and clinical settings. The solubility and stability of this dipeptide salt are crucial factors in its utility as a research tool and potential therapeutic agent.

Recent studies have highlighted the potential therapeutic applications of L-Lysyl-L-proline Dihydrochloride. One notable area of research is its role in modulating cellular processes, particularly in the context of inflammation and tissue repair. A study published in the Journal of Medicinal Chemistry demonstrated that this dipeptide salt exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that L-Lysyl-L-proline Dihydrochloride could be a valuable candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory effects, L-Lysyl-L-proline Dihydrochloride has shown promise in promoting tissue repair and regeneration. A study conducted by researchers at the University of California, San Francisco, found that this compound enhances collagen synthesis and fibroblast proliferation, which are critical processes in wound healing. The ability to promote tissue repair makes L-Lysyl-L-proline Dihydrochloride a potential therapeutic agent for conditions such as chronic wounds and skin disorders.

The presence of up to 10% diketopiperazine in L-Lysyl-L-proline Dihydrochloride adds an interesting dimension to its biological activity. Diketopiperazines are known for their ability to form stable cyclic structures, which can influence the conformational properties of peptides and proteins. Research has shown that diketopiperazines can modulate protein-protein interactions and affect cellular signaling pathways. This suggests that the diketopiperazine content in L-Lysyl-L-proline Dihydrochloride may contribute to its therapeutic effects by enhancing its stability and bioavailability.

In terms of safety and toxicity, several studies have evaluated the biocompatibility and cytotoxicity of L-Lysyl-L-proline Dihydrochloride. A comprehensive toxicity assessment published in the Toxicology Letters journal reported that this compound exhibits low cytotoxicity at physiologically relevant concentrations. This favorable safety profile makes it suitable for further preclinical and clinical investigations.

The synthesis and purification methods for L-Lysyl-L-proline Dihydrochloride have been well-documented in the literature. Common approaches include solid-phase peptide synthesis (SPPS) and solution-phase synthesis, followed by purification techniques such as high-performance liquid chromatography (HPLC) and recrystallization. These methods ensure high purity and consistent quality, which are essential for both research and pharmaceutical applications.

In conclusion, L-Lysyl-L-proline Dihydrochloride (up to 10% diketopiperazine), with CAS number 52766-27-5, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory properties, ability to promote tissue repair, and favorable safety profile make it a valuable candidate for further investigation. As research continues to uncover new insights into its biological activities, this dipeptide salt may play a significant role in the development of novel therapeutic agents for various medical conditions.

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